N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide

• Molecular Formula: C21H14N2O3S4
• Molecular Weight: 470.6 g/mol
• IUPAC Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C21H14N2O3S4/c24-20-14-7-2-1-6-13(14)16(23-30(25,26)19-10-5-11-27-19)12-18(20)29-21-22-15-8-3-4-9-17(15)28-21/h1-12,23-24H
• InChI Key: NQECJTBMNZSCAY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)SC3=NC4=CC=CC=C4S3)NS(=O)(=O)C5=CC=CS5

Description

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide, also known as BNIPQ, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and has been used to investigate various cellular processes and mechanisms of action.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of intracellular signaling pathways. N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide has been shown to bind to specific proteins and to interfere with their function, leading to changes in cellular behavior and function.
Biochemical and Physiological Effects:
N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide has been found to have a range of biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of intracellular signaling pathways, and the induction of apoptosis in certain cell types. This compound has also been shown to have anti-inflammatory and anti-tumor properties, and has been investigated for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide in lab experiments is its high specificity and selectivity for certain proteins and cellular processes. This compound has been shown to have minimal off-target effects, making it a useful tool for investigating specific cellular pathways and mechanisms. However, one limitation of using N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide. Some possible areas of investigation include the development of new synthetic methods for producing N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide, the identification of new cellular targets for this compound, and the exploration of its potential use in combination with other drugs or therapies. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide and to elucidate its effects on various cellular processes and pathways.

Synthesis Methods

The synthesis method for N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide involves several steps, including the reaction of 2-aminothiophenol with 2-bromo-1-naphthol to form a key intermediate. This intermediate is then reacted with 2-mercaptobenzothiazole to produce the final product, N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide. The synthesis of N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide has been optimized over the years, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxy-1-naphthyl]thiophene-2-sulfonamide has been used extensively in scientific research, particularly in the fields of biochemistry, cell biology, and pharmacology. This compound has been found to have a range of applications, including the investigation of protein-protein interactions, the study of intracellular signaling pathways, and the characterization of cellular organelles.